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Introduction

Quadrol, known by its INCI name Tetrahydroxypropyl Ethylenediamine and chemical name
N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine, is a multifunctional ingredient utilized in
the cosmetics and personal care industry.[1][2] It is a tetrafunctional tertiary amine, appearing
as a clear, viscous, and nearly odorless liquid.[1] While it serves various functions, including as
a chelating agent and a crosslinking agent, it is frequently employed to adjust and buffer the pH
of cosmetic formulations.[2] Its alkaline nature makes it particularly effective at neutralizing
acidic components, such as polymers used in clear gel products, to achieve the desired pH for
optimal product stability, efficacy, and skin compatibility.[1]

Application Notes
Mechanism of Action

Quadrol functions as an alkaline agent and a buffer. A 1% solution (10g/L) in water exhibits a
pH of approximately 10.4.[3] Its structure contains two tertiary amine nitrogens which can
accept protons (H+), thereby increasing the pH of acidic formulations. This protonation process
allows Quadrol to resist changes in pH, a property known as buffering capacity.[4] While a
predicted pKa value for the hydroxyl groups is high (around 14.23), the relevant pKa values for
its buffering action are associated with its tertiary amine groups.[3] These allow it to provide
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effective buffering, helping to maintain the formulation's pH within a specific range and prevent
"pH drift" that can occur over the product's shelf life due to interactions between ingredients.[4]

Formulation Considerations

o Concentration: The typical concentration of Quadrol in cosmetic formulations can vary
depending on the desired effect. For its role as a chelating agent, it may be used at
concentrations up to 0.5%.[5] In some anti-aging creams, it has been used at concentrations
as high as 2.5%.[6][7] For pH adjustment, the concentration will depend on the initial pH of
the formulation and the target pH. It is recommended to start with a low concentration and
add it incrementally.

o Compatibility: Quadrol is soluble in water, ethanol, isopropanol, and propylene glycol, making
it compatible with a wide range of cosmetic formulations, including oil-in-water (O/W)
emulsions, gels, and aqueous solutions.[1] It is particularly suitable for neutralizing acidic
polymers to create clear gels with a pleasant, non-tacky feel.[1]

o Safety and Regulatory Status: Quadrol is considered safe for use in cosmetics at typical
concentrations.[5] It has been evaluated by regulatory bodies such as the Cosmetic
Ingredient Review (CIR) Expert Panel, which concluded it is safe for its intended use.[5]
Studies indicate it is not significantly absorbed through the skin and is not typically
associated with irritation or allergic reactions.[5] However, as with any cosmetic ingredient, it
is recommended to conduct a patch test.[5]

Data Summary

The following tables summarize key quantitative data for Quadrol.

Table 1: Physicochemical Properties of Quadrol

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.cosmeticsandtoiletries.com/research/literature-data/news/21845545/ph-vs-buffering-capacity
https://aloderma.com/blogs/ingredients/tetrahydroxypropyl-ethylenediamine
https://jddonline.com/articles/clinical-evidence-for-the-activity-of-tetrahydroxypropyl-ethylenediamine-thpe-a-new-anti-aging-activ-S1545961611P1102X/?_page=2
https://pubmed.ncbi.nlm.nih.gov/21968659/
https://ci.guide/organic-compounds/tetrahydroxypropyl-ethylenediamine
https://ci.guide/organic-compounds/tetrahydroxypropyl-ethylenediamine
https://aloderma.com/blogs/ingredients/tetrahydroxypropyl-ethylenediamine
https://aloderma.com/blogs/ingredients/tetrahydroxypropyl-ethylenediamine
https://aloderma.com/blogs/ingredients/tetrahydroxypropyl-ethylenediamine
https://aloderma.com/blogs/ingredients/tetrahydroxypropyl-ethylenediamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property

Value

Reference(s)

Chemical Name

N,N,N’,N'-Tetrakis(2-
hydroxypropyl)ethylenediamin

[3]

e
Tetrahydroxypropyl
INCI Name Ethyleﬁedia)r/npinepy 12
CAS Number 102-60-3 [3]
Molecular Formula C14H32N204 [3]
Molecular Weight 292.41 g/mol
Appearance Clear, viscous liquid [1]
Density ~1.013 g/mL at 25°C
pH (10 g/L in H20) 10.4 [3]
pKa (Predicted) 14.23 +0.20 [3]
Water Solubility Miscible [3]

Table 2: Recommended Starting Concentrations for pH Adjustment

Formulation Type

Recommended Starting
Concentration (w/w)

Notes

Gels (Polymer Neutralization)

0.1% - 1.0%

Adjust based on polymer
concentration and desired

viscosity.

Emulsions (Creams, Lotions)

0.05% - 0.5%

Add during the water phase or

post-emulsification.

Aqueous Solutions (Toners,

Serums)

0.01% - 0.2%

Monitor pH closely due to
lower buffering capacity of the

system.
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Experimental Protocols

Protocol 1: Preparation of a 10% (w/w) Quadrol Stock
Solution

This protocol outlines the preparation of a stock solution for easier and more controlled addition
to cosmetic formulations.

Materials and Equipment:

Quadrol

Distilled or deionized water

Analytical balance

Beaker

Magnetic stirrer and stir bar

Storage bottle

Procedure:

Weigh 10.0 g of Quadrol into a clean, dry beaker.

Add 90.0 g of distilled water to the beaker.

Place the beaker on a magnetic stirrer and add a stir bar.

Stir the solution until the Quadrol is completely dissolved and the solution is homogenous.

Transfer the solution to a labeled storage bottle.

Store the stock solution at room temperature, protected from light.

Protocol 2: pH Adjustment of an Oil-in-Water (O/W)
Emulsion
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This protocol describes the process of adjusting the pH of a cosmetic emulsion using the
prepared 10% Quadrol stock solution.

Materials and Equipment:

O/W emulsion base

10% (w/w) Quadrol stock solution

Calibrated pH meter with a suitable probe

Micropipette

Overhead or magnetic stirrer
Procedure:

o Ensure the emulsion has cooled to room temperature (around 25°C) as pH is temperature-
dependent.

e Place a representative sample of the emulsion into a beaker and begin gentle agitation.

o Immerse the calibrated pH probe into the emulsion and allow the reading to stabilize. Record
the initial pH.

e Using a micropipette, add a small, predetermined amount of the 10% Quadrol stock solution
to the emulsion.

 Allow the mixture to stir for at least 5-10 minutes to ensure complete incorporation.
e Measure the pH again and record the value.

o Repeat steps 4-6, adding small increments of the Quadrol solution, until the target pH is
reached.

e Once the target pH is achieved in the sample, scale up the required amount of Quadrol
solution for the entire batch and add it slowly with thorough mixing.
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 After addition to the main batch, re-verify the final pH.

Protocol 3: Determination of Buffering Capacity

This protocol provides a method to quantify the buffering capacity of a formulation containing
Quadrol.

Materials and Equipment:

Final cosmetic formulation

Calibrated pH meter

Burette or precision pipette

Standardized 0.1 M hydrochloric acid (HCI) solution

Magnetic stirrer and stir bar

Procedure:

Place a known mass (e.g., 50 g) of the final cosmetic formulation into a beaker.

» Begin gentle stirring and measure the initial pH of the formulation.

e Using a burette, add a small, precise volume (e.g., 0.1 mL) of 0.1 M HCI to the formulation.
 Allow the formulation to stir for 5 minutes to ensure equilibrium, then record the new pH.

o Continue adding 0.1 mL increments of HCI, recording the pH after each addition, until the pH
has dropped by at least 2-3 units from the initial value.

e Plot the pH (y-axis) against the volume of HCI| added (x-axis) to generate a titration curve.

» The buffering capacity is greatest in the flattest region of the curve. It can be calculated as
the amount of acid required to produce a one-unit change in pH.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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